Cas no 81402-06-4 (6-(hydroxymethyl)naphthalene-1,4-dione)

• Product name: 6-(hydroxymethyl)naphthalene-1,4-dione
• CAS No: 81402-06-4
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 1803709
• PubChem ID: 157948

6-(hydroxymethyl)naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)naphthalene-1,4-dione
• 1,4-naphthalenedione, 6-(hydroxymethyl)-
• CHEMBL162225
• SCHEMBL18539431
• DTXSID10231085
• 6-Hydroxymethyl-[1,4]naphthoquinone
• 6-(hydroxymethyl)naphthoquinone
• 81402-06-4

• Inchi： InChI=1S/C11H8O3/c12-6-7-1-2-8-9(5-7)11(14)4-3-10(8)13/h1-5,12H,6H2
• InChI Key： NOHJZBWIKAMVBD-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1CO)C(=O)C=CC2=O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 0.8